Cas no 29229-59-2 (1,5-Hexanedione,1-(4-fluorophenyl)-)
29229-59-2 structure
Product Name:1,5-Hexanedione,1-(4-fluorophenyl)-
CAS No:29229-59-2
MF:C12H13FO2
MW:208.228827238083
CID:279277
PubChem ID:34523
Update Time:2025-04-19
1,5-Hexanedione,1-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Hexanedione,1-(4-fluorophenyl)-
- 1-(4-fluorophenyl)hexane-1,5-dione
- 1,5-HEXANEDIONE, 1-(p-FLUOROPHENYL)-
- 29229-59-2
- SCHEMBL13564338
- DTXSID60183484
- BRN 2580560
- 1-(p-Fluorophenyl)-1,5-hexanedione
-
- Inchi: 1S/C12H13FO2/c1-9(14)3-2-4-12(15)10-5-7-11(13)8-6-10/h5-8H,2-4H2,1H3
- InChI Key: BPCPUXWYSQVODK-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(CCCC(C)=O)=O
Computed Properties
- Exact Mass: 208.08999
- Monoisotopic Mass: 208.089958
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1
- XLogP3: 1.7
Experimental Properties
- Density: 1.105
- Boiling Point: 333.1°Cat760mmHg
- Flash Point: 127.7°C
- Refractive Index: 1.494
- PSA: 34.14
1,5-Hexanedione,1-(4-fluorophenyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
29229-59-2 (1,5-Hexanedione,1-(4-fluorophenyl)-) Related Products
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